Cas no 1788054-66-9 (4-chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine)

• Product Name: 4-chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine
• CAS No: 1788054-66-9
• MF: C₈H₆ClIN₂
• MW: 292.50411272049
• MDL: MFCD29127300
• CID: 4614287
• PubChem ID: 121592133
• Update Time: 2025-06-12

4-chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-iodo-7-methyl-7h-pyrrolo[2,3-b]pyridine
• 7H-Pyrrolo[2,3-b]pyridine, 4-chloro-2-iodo-7-methyl-
• 4-chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine
• PB41345
• 4(c)\\chloro(c)\\2(c)\\iodo(c)\\7(c)\\methyl(c)\\7h(c)\\pyrrolo[2,3(c)\\b]pyridine
• 4-chloro-2-iodo-7-methylpyrrolo[2,3-b]pyridine
• SY321717
• P16078
• MFCD29127300
• 1788054-66-9
• 4-Chloro-2-iodo-7-methyl-7H-7-azaindole
• AKOS030628587
• CS-0050936
• AS-53102

• MDL： MFCD29127300
• Inchi： 1S/C8H6ClIN2/c1-12-3-2-6(9)5-4-7(10)11-8(5)12/h2-4H,1H3
• InChI Key： JARBWCUJUPXCET-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=CN(C)C2=N1)Cl

Computed Properties

• Exact Mass: 291.92642 g/mol
• Monoisotopic Mass: 291.92642 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 292.50
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8

Additional information on 4-chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 4-Chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine (CAS No. 1788054-66-9)

The compound 4-Chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine (CAS No. 1788054-66-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolo[2,3-b]pyridine core substituted with chloro, iodo, and methyl groups, makes it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for halogenated pyrrolopyridines like 4-Chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine has surged due to their role in medicinal chemistry and material science. The presence of both chloro and iodo substituents offers excellent opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This flexibility aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to build complex drug candidates.

One of the most frequently searched questions in scientific forums is: "What are the synthetic routes for 4-Chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine?" The compound is typically synthesized through multi-step procedures involving halogenation and cyclization reactions. For instance, the pyrrolo[2,3-b]pyridine scaffold can be constructed via Pd-catalyzed cyclization, followed by selective halogenation at the 2- and 4-positions. The methyl group at the 7-position is often introduced early in the synthesis to direct subsequent functionalizations.

The pharmacological potential of 4-Chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine is another hot topic among researchers. Its structural similarity to purine bases allows it to interact with various enzyme active sites, making it a valuable scaffold for kinase inhibitor development. Kinases are a major focus in cancer therapy, and this compound's ability to serve as a precursor for ATP-competitive inhibitors has been widely explored. Additionally, its halogenated nature enhances binding affinity and metabolic stability, which are critical factors in drug optimization.

From a material science perspective, 4-Chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine has shown promise in the development of organic electronic materials. The pyrrolopyridine core is known for its electron-deficient properties, which are desirable for n-type semiconductors. The iodo substituent, in particular, facilitates further derivatization into conjugated polymers or small-molecule semiconductors, aligning with the increasing demand for flexible electronics and optoelectronic devices.

Another trending question is: "How stable is 4-Chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine under different conditions?" Stability studies indicate that the compound is relatively stable at room temperature when stored in a dry, inert atmosphere. However, the iodo group can be sensitive to light and moisture, necessitating careful handling. This stability profile is crucial for its use in high-throughput screening and combinatorial chemistry, where reproducibility is paramount.

In summary, 4-Chloro-2-iodo-7-methyl-pyrrolo[2,3-b]pyridine (CAS No. 1788054-66-9) is a multifaceted compound with broad applications in drug discovery, material science, and chemical synthesis. Its unique combination of halogenated and methylated features makes it a valuable building block for researchers aiming to develop novel therapeutics or advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a key player in cutting-edge research.